2-({[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyridine

• IUPAC Name: 2-(2-methylphenyl)-4-(pyridin-2-ylsulfanylmethyl)-1,3-thiazole
• InChI: InChI=1S/C16H14N2S2/c1-12-6-2-3-7-14(12)16-18-13(11-20-16)10-19-15-8-4-5-9-17-15/h2-9,11H,10H2,1H3
• InChI Key: FMIBBSSEGBKIMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=CS2)CSC3=CC=CC=N3
• Molecular Formula: C16H14N2S2
• Molecular Weight: 298.4 g/mol

Description

2-({[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPTP, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of MPTP is not fully understood, but it is believed to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy homeostasis.
Biochemical and Physiological Effects:
MPTP has been shown to have both biochemical and physiological effects. In vitro studies have shown that MPTP can induce apoptosis and inhibit cell proliferation in cancer cells. In vivo studies have shown that MPTP can reduce tumor growth in animal models. MPTP has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for lab experiments, including its ability to inhibit cancer cell growth and induce apoptosis. However, MPTP has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on MPTP, including its potential use in combination with other anti-cancer agents, its use in the treatment of other neurodegenerative disorders, and the development of more efficient synthesis methods for MPTP. Additionally, further research is needed to fully understand the mechanism of action of MPTP and its potential side effects.
In conclusion, 2-({[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyridine is a chemical compound that has potential applications in various scientific research studies. Its ability to inhibit cancer cell growth and induce apoptosis, as well as its neuroprotective effects, make it a promising compound for future research. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

MPTP can be synthesized using different methods, including the reaction of 2-(bromomethyl)thiophene with 2-methylbenzenethiol, followed by the reaction of the resulting compound with 4-bromopyridine. Another method involves the reaction of 2-(2-methylphenyl)thiazole with 2-(chloromethyl)pyridine.

Scientific Research Applications

MPTP has been used in various scientific research studies, including its potential application as an anti-cancer agent. Research has shown that MPTP can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. MPTP has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.